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Compound of Interest

Compound Name: Dantrolene-13C3

Cat. No.: B564431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dantrolene-13C3, a stable isotope-

labeled internal standard essential for the accurate quantification of the muscle relaxant

Dantrolene. This document outlines commercially available sources, typical product

specifications, and its primary application in analytical methodologies. Furthermore, it delves

into the mechanism of action of Dantrolene, providing a visual representation of the relevant

signaling pathway.

Sourcing and Procurement of Dantrolene-13C3
Dantrolene-13C3 is available from several specialized chemical suppliers that provide

reference standards and isotopically labeled compounds for research and analytical purposes.

While pricing is generally available upon request, researchers can procure this compound from

the following reputable vendors:

Hexonsynth[1]

LGC Standards[2]

Santa Cruz Biotechnology[3]

Acanthus Research[4]

Alfa Chemistry[5]
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Honeywell Fluka (via Fisher Scientific)[6]

MedchemExpress[7]

Purchasing options typically involve direct online inquiry or purchase order submission through

the suppliers' websites. It is recommended to request a Certificate of Analysis (CoA) from the

chosen supplier to obtain lot-specific data on purity, isotopic enrichment, and other quality

control parameters.

Physicochemical Properties and Technical Data
Dantrolene-13C3 is a stable isotope-labeled version of Dantrolene, where three carbon atoms

have been replaced with the Carbon-13 isotope. This labeling makes it an ideal internal

standard for mass spectrometry-based quantification methods.[1]

Table 1: General Specifications of Dantrolene-13C3

Property Value Reference(s)

Chemical Name

1-[[(E)-[5-(4-nitrophenyl)furan-

2-yl]methylidene]amino]-(2,4,5-

13C3)1,3-diazolidine-2,4-dione

[8]

CAS Number 1185234-99-4 [3][8]

Molecular Formula C₁₁¹³C₃H₁₀N₄O₅ [3][8]

Molecular Weight 317.23 g/mol [3][8]

While specific quantitative data such as chemical purity and isotopic enrichment are lot-

dependent and must be obtained from the supplier's Certificate of Analysis, typical

specifications for high-quality analytical standards are provided below.

Table 2: Typical Quantitative Data for Dantrolene-13C3 (Example)
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Parameter Typical Specification

Chemical Purity (by HPLC) ≥98%

Isotopic Purity (¹³C) ≥99 atom % ¹³C

Available Quantities 1 mg, 5 mg, 10 mg, 50 mg

Experimental Applications and Protocols
The primary application of Dantrolene-13C3 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate

quantification of Dantrolene in biological matrices such as plasma and serum.[1] The stable

isotope label ensures that Dantrolene-13C3 co-elutes with the unlabeled analyte and

experiences similar ionization efficiency, correcting for matrix effects and variations in sample

preparation and instrument response.[9][10]

Representative Experimental Protocol: Quantification of
Dantrolene in Human Plasma by LC-MS/MS
The following is a generalized protocol based on established methods for the analysis of small

molecules in biological fluids.[9][10]

Objective: To determine the concentration of Dantrolene in human plasma samples using a

validated LC-MS/MS method with Dantrolene-13C3 as an internal standard.

Materials:

Dantrolene analytical standard

Dantrolene-13C3 internal standard

Human plasma (blank and study samples)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)
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Water (LC-MS grade)

Protein precipitation solvent (e.g., acetonitrile with 1% formic acid)

LC column (e.g., C18 reversed-phase)

LC-MS/MS system with electrospray ionization (ESI) source

Methodology:

Preparation of Standards and Quality Controls (QCs):

Prepare stock solutions of Dantrolene and Dantrolene-13C3 in a suitable organic solvent

(e.g., methanol or DMSO).

Prepare a series of calibration standards by spiking blank human plasma with known

concentrations of Dantrolene.

Prepare QC samples at low, medium, and high concentrations in blank human plasma.

Prepare a working solution of the internal standard (Dantrolene-13C3) at a fixed

concentration.

Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the Dantrolene-
13C3 internal standard working solution and vortex briefly.

Add 300 µL of cold protein precipitation solvent (e.g., acetonitrile with 1% formic acid).

Vortex vigorously for 1 minute to precipitate plasma proteins.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC):
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Inject a small volume (e.g., 5-10 µL) of the prepared sample onto the LC column.

Perform a gradient elution using a mobile phase consisting of water with 0.1% formic

acid (A) and acetonitrile with 0.1% formic acid (B).

Mass Spectrometry (MS/MS):

Operate the mass spectrometer in positive or negative electrospray ionization mode.

Use Multiple Reaction Monitoring (MRM) to detect the precursor-to-product ion

transitions for both Dantrolene and Dantrolene-13C3.

Data Analysis:

Integrate the peak areas for the MRM transitions of Dantrolene and Dantrolene-13C3.

Calculate the peak area ratio of Dantrolene to Dantrolene-13C3.

Construct a calibration curve by plotting the peak area ratio against the known

concentrations of the calibration standards.

Determine the concentration of Dantrolene in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Mechanism of Action and Signaling Pathway
Dantrolene exerts its muscle relaxant effects by directly inhibiting the ryanodine receptor (RyR),

a calcium release channel located on the membrane of the sarcoplasmic reticulum in skeletal

muscle.[11] In conditions such as malignant hyperthermia, certain triggers (e.g., volatile

anesthetics, succinylcholine) cause an uncontrolled release of calcium from the sarcoplasmic

reticulum, leading to sustained muscle contraction and a hypermetabolic state.[11][12]

Dantrolene binds to the RyR1 isoform, stabilizing the closed state of the channel and thereby

reducing calcium efflux.[13][14]

Below are diagrams illustrating the experimental workflow for Dantrolene quantification and the

signaling pathway of Dantrolene's action.
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Figure 1: Experimental workflow for the quantification of Dantrolene using Dantrolene-13C3 as
an internal standard.
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Figure 2: Signaling pathway illustrating the mechanism of action of Dantrolene in malignant
hyperthermia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b564431#dantrolene-13c3-supplier-and-purchasing-
options]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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